Cas no 1123-30-4 (8-Azaspiro[4.5]decane hydrochloride)

• Product Name: 8-Azaspiro[4.5]decane hydrochloride
• CAS No: 1123-30-4
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• MDL: MFCD09759059
• CID: 196430
• PubChem ID: 22401229
• Update Time: 2025-06-12

8-Azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Azaspiro[4.5]decane hydrochloride
• 8-Azaspiro[4.5]decane,hydrochloride (7CI,8CI,9CI)
• 2,4-DIAMINO-5-CHLORO-6-PIPERIDIN-1-YLPYRIMIDINE
• 8-Azaspiro[4.5]decane,hydrochloride (1:1)
• 8-Aza-spiro[4.5]decane hydrochloride
• 8-Azaspiro[4.5]decane-HCl
• C9H18ClN
• 8-azaspiro[4.5]decane;hydrochloride
• 8-Azaspiro[4.5]decanehydrochloride
• AKOS015995792
• 8-Azaspiro[4.5]decane--hydrogen chloride (1/1)
• NSC409203
• DTXSID30625487
• SY123750
• AZASPIRODECANE HYDROCHLORIDE
• A920030
• MFCD09759059
• EN300-243761
• FT-0722463
• AMY21770
• 8-aza-spiro [4,5]-decane hydrochloride
• SB30712
• NSC-409203
• 1123-30-4
• 8-Azaspiro[4.5]decane HCl
• DRTLAKIFUNGWIM-UHFFFAOYSA-N
• AS-35923
• NSC 409203
• CS-0054925
• SCHEMBL1456309
• 8-Azaspiro[4.5]decane hydrochloride
• DB-060193

• MDL： MFCD09759059
• Inchi： 1S/C9H17N.ClH/c1-2-4-9(3-1)5-7-10-8-6-9;/h10H,1-8H2;1H
• InChI Key： DRTLAKIFUNGWIM-UHFFFAOYSA-N
• SMILES： Cl.N1CCC2(CC1)CCCC2

Computed Properties

• Exact Mass: 175.113
• Monoisotopic Mass: 175.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: White to Yellow Solid

8-Azaspiro[4.5]decane hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 8-Azaspiro[4.5]decane hydrochloride

Comprehensive Overview of 8-Azaspiro[4.5]decane hydrochloride (CAS No. 1123-30-4): Properties, Applications, and Research Insights

8-Azaspiro[4.5]decane hydrochloride (CAS No. 1123-30-4) is a bicyclic organic compound featuring a spirocyclic structure, which combines a piperidine ring and a cyclohexane ring. This unique architecture makes it a valuable intermediate in pharmaceutical and agrochemical research. The hydrochloride salt form enhances its solubility and stability, facilitating its use in synthetic chemistry. Researchers and industries frequently search for terms like "8-Azaspiro[4.5]decane hydrochloride synthesis", "CAS 1123-30-4 applications", and "spirocyclic compounds in drug discovery", reflecting its growing relevance in modern science.

The compound's spirocyclic scaffold is a hotspot in drug design due to its conformational rigidity, which improves target selectivity and metabolic stability. Recent studies highlight its role in developing central nervous system (CNS) therapeutics, particularly for neurodegenerative diseases and mood disorders. With the rise of AI-driven drug discovery, queries such as "8-Azaspiro[4.5]decane hydrochloride computational modeling" and "spirocycles in machine learning for chemistry" have surged, underscoring its intersection with cutting-edge technology.

In addition to pharmaceuticals, 8-Azaspiro[4.5]decane hydrochloride is explored in material science for designing supramolecular architectures. Its ability to act as a ligand or building block aligns with trends in green chemistry and sustainable synthesis. Environmental concerns have also prompted searches like "biodegradability of spirocyclic compounds" and "CAS 1123-30-4 eco-toxicity", though current data suggest low environmental risk for this compound.

Analytical methods for 8-Azaspiro[4.5]decane hydrochloride typically involve HPLC, NMR, and mass spectrometry. Quality control protocols are critical, as evidenced by frequent searches for "CAS 1123-30-4 purity standards" and "spirocyclic compound characterization". The compound's shelf life and storage conditions (often under inert atmospheres) are additional focal points for industrial users.

Future directions for 8-Azaspiro[4.5]decane hydrochloride research may include its integration into peptide mimetics or catalysis. As the demand for highly functionalized heterocycles grows, this compound's versatility positions it as a key player in next-generation chemical innovation. Its alignment with trending topics like "fragment-based drug design" and "3D-printed pharmaceuticals" further amplifies its scientific appeal.